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Compound of Interest

Compound Name: 1,4-Bis(vinyldimethylsilyl)benzene

Cat. No.: B1582281 Get Quote

An In-depth Technical Guide to 1,4-Bis(vinyldimethylsilyl)benzene

Introduction
1,4-Bis(vinyldimethylsilyl)benzene is an organosilicon compound with significant applications

in materials science and the biomedical industry.[1] Its unique structure, featuring a central

benzene ring functionalized with two vinyldimethylsilyl groups, makes it a versatile building

block for the synthesis of polymers and other complex molecules. This guide provides a

comprehensive overview of its chemical properties, synthesis protocols, and potential

applications, particularly for researchers and professionals in drug development.

Core Properties
The fundamental properties of 1,4-Bis(vinyldimethylsilyl)benzene are summarized in the

table below, offering a clear comparison of its key quantitative data.
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Property Value

Molecular Weight 246.49 g/mol [2]

Molecular Formula C14H22Si2[2]

CAS Number 4519-17-9[1][2]

IUPAC Name
ethenyl-[4-[ethenyl(dimethyl)silyl]phenyl]-

dimethylsilane[2]

Physical Form Liquid

Purity 98%

Molecular Structure
The molecular structure of 1,4-Bis(vinyldimethylsilyl)benzene is a key determinant of its

chemical reactivity and physical properties. The presence of vinyl groups allows for

polymerization and other addition reactions, while the silicon-carbon bonds offer thermal

stability.

Caption: 2D structure of 1,4-Bis(vinyldimethylsilyl)benzene.

Experimental Protocols
Synthesis of 1,4-Bis(vinyldimethylsilyl)benzene
A common method for the synthesis of 1,4-Bis(vinyldimethylsilyl)benzene involves a

Grignard reaction with dimethyl vinyl chlorosilane and 1,4-dibromobenzene.[1]

Materials:

Magnesium (1.28 g, 52.5 mmol)

1,4-dibromobenzene (6.59 g, 25 mmol)

Freshly distilled tetrahydrofuran (THF) (20 mL)

Dimethyl vinyl chlorosilane
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Petroleum ether

Anhydrous sodium sulfate

Distilled water

Procedure:

Add magnesium to a dry flask.

Slowly add a solution of 1,4-dibromobenzene in THF dropwise over 2 hours.

Heat the reaction mixture to 40°C and stir for 2 hours.

After the reaction is complete, let the mixture stand overnight.

Pour the mixture into distilled water.

Extract the aqueous phase with petroleum ether (3 x 30 mL).

Combine the organic layers and dry with anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the residue by column chromatography using petroleum ether as the eluent to obtain

the final product.[1]

The following diagram illustrates the workflow for the synthesis of 1,4-
Bis(vinyldimethylsilyl)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6416795.htm
https://www.benchchem.com/product/b1582281?utm_src=pdf-body
https://www.benchchem.com/product/b1582281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Mg, 1,4-dibromobenzene, and THF

Heat to 40°C and stir for 2 hours

Let stand overnight

Pour into distilled water

Extract with petroleum ether

Dry organic layers with Na2SO4

Remove solvent under reduced pressure

Purify by column chromatography

End

Click to download full resolution via product page

Caption: Synthesis workflow for 1,4-Bis(vinyldimethylsilyl)benzene.
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Applications in Drug Development and Materials
Science
1,4-Bis(vinyldimethylsilyl)benzene is a significant compound in the biomedical field, where it

is used in the synthesis of various drugs.[1] Its unique chemical structure is instrumental in the

development of medications for a range of diseases.[1]

In the realm of materials science, this compound serves as a versatile building block. The vinyl

groups are reactive sites for polymerization, leading to the formation of silicon-containing

polymers with desirable properties such as thermal stability and hydrophobicity. These

characteristics make them suitable for applications in electronics, aerospace, and personal

care products. The development of organic electronic materials has further highlighted the

importance of silicon-containing organic compounds like 1,4-bis(vinyldimethylsilyl)benzene.

[3]

Safety and Hazards
1,4-Bis(vinyldimethylsilyl)benzene is classified as an irritant and is known to cause serious

eye irritation.[2] Appropriate personal protective equipment, including safety goggles and

gloves, should be worn when handling this chemical. For detailed safety information, it is

recommended to consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582281#1-4-bis-vinyldimethylsilyl-benzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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